molecular formula C20H19N5O3 B2967527 N-(2-methoxybenzyl)-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide CAS No. 946279-00-1

N-(2-methoxybenzyl)-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

Cat. No.: B2967527
CAS No.: 946279-00-1
M. Wt: 377.404
InChI Key: SARVCLGEQCJAHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-methoxybenzyl)-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide is a useful research compound. Its molecular formula is C20H19N5O3 and its molecular weight is 377.404. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Research on compounds related to N-(2-methoxybenzyl)-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide has shown antitumor potency. For instance, the study by Remers et al. (2015) on heterocycles derived from carbendazim, a benzimidazole derivative, demonstrated antitumor activities. These compounds, including s-triazine derivatives, showed activity against pancreatic tumor cells. The study highlighted the diverse antitumor potencies and mechanisms of these compounds, distinct from carbendazim's tubulin inhibition mechanism (Remers et al., 2015).

Phosphodiesterase Inhibitors

A 2003 study by Raboisson et al. explored pyrazolo[1,5-a]-1,3,5-triazines as bioisosteric replacements for adenine derivatives, leading to the discovery of potent phosphodiesterase type 4 inhibitors. This research is significant for understanding the biochemical interactions and potential therapeutic applications of triazine derivatives (Raboisson et al., 2003).

Anti-Inflammatory and Analgesic Agents

The synthesis of novel compounds derived from visnaginone and khellinone, as studied by Abu‐Hashem et al. (2020), resulted in derivatives with significant anti-inflammatory and analgesic activities. These findings underscore the therapeutic potential of triazine derivatives in treating inflammatory conditions and pain management (Abu‐Hashem et al., 2020).

Magnetic Behaviors of Complexes

Uysal and Koç (2010) investigated dendrimeric complexes involving triazine rings and their magnetic behaviors. This research contributes to our understanding of the physical properties of triazine-based materials, with potential applications in materials science and nanotechnology (Uysal & Koç, 2010).

Antimicrobial Agents

A study by Jadhav et al. (2017) on 1,2,3-triazole derivatives demonstrated moderate to good antimicrobial activities against various bacterial and fungal strains. This highlights the potential use of triazine derivatives in developing new antimicrobial drugs (Jadhav et al., 2017).

Cytotoxicity Against Cancer Cells

Research by Hassan et al. (2014) on pyrazolo[1,5-a]pyrimidine derivatives revealed in vitro cytotoxic activity against Ehrlich Ascites Carcinoma cells, indicating their potential in cancer therapy (Hassan et al., 2014).

Thermally Stable Polyamides

Hajibeygi et al. (2014) synthesized polyamides containing triazine rings with high thermal stability and solubility in organic solvents, showcasing the utility of triazine derivatives in advanced material development (Hajibeygi et al., 2014).

Properties

IUPAC Name

N-[(2-methoxyphenyl)methyl]-4-oxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19N5O3/c1-28-16-10-6-5-7-14(16)13-21-18(26)17-19(27)25-12-11-24(20(25)23-22-17)15-8-3-2-4-9-15/h2-10H,11-13H2,1H3,(H,21,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SARVCLGEQCJAHA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1CNC(=O)C2=NN=C3N(CCN3C2=O)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

377.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.